Cas no 1200130-50-2 (Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate)

Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate is a brominated heterocyclic compound featuring a fused pyrrolodipyridine core with a methyl ester functional group. This structure offers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the ester group provides a handle for derivatization or hydrolysis. Its rigid polycyclic framework may contribute to binding affinity in target interactions, making it valuable for medicinal chemistry applications. The compound's stability and well-defined reactivity profile facilitate its use in controlled synthetic transformations.
Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate structure
1200130-50-2 structure
Product Name:Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate
CAS No:1200130-50-2
MF:C12H8BrN3O2
MW:306.114821434021
MDL:MFCD29921556
CID:4685374
Update Time:2025-05-20

Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate
    • NDGBFLYZVAJTQX-UHFFFAOYSA-N
    • 3-bromo-9H-dipyrido[2,3-b;4',3'-d]pyrrole-6-carboxylic acid methyl ester
    • MDL: MFCD29921556
    • Inchi: 1S/C12H8BrN3O2/c1-18-12(17)9-3-7-8-2-6(13)4-15-11(8)16-10(7)5-14-9/h2-5H,1H3,(H,15,16)
    • InChI Key: NDGBFLYZVAJTQX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=C1)C1C=C(C(=O)OC)N=CC=1N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Topological Polar Surface Area: 67.9

Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate Pricemore >>

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Additional information on Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate

Recent Advances in the Study of Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate (CAS: 1200130-50-2)

Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate (CAS: 1200130-50-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the field.

The compound belongs to the pyrrolodipyridine family, which is known for its diverse pharmacological properties, including anticancer, antiviral, and anti-inflammatory activities. The presence of a bromine atom at the 3-position and a carboxylate ester at the 6-position makes it a versatile intermediate for further chemical modifications. Researchers have explored its utility in the synthesis of more complex molecules, particularly those targeting protein kinases and other enzymes involved in disease pathways.

Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis approach that significantly reduces the number of steps and improves overall efficiency. This method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly effective for introducing various functional groups to the pyrrolodipyridine core.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate exhibits moderate inhibitory activity against certain kinase enzymes, such as JAK2 and EGFR. These findings suggest its potential as a lead compound for the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. Further structure-activity relationship (SAR) studies are underway to identify more potent derivatives.

Another area of interest is the compound's role in the development of fluorescent probes. Due to its rigid and planar structure, Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate has been explored as a scaffold for designing probes that can selectively bind to biomolecules and emit fluorescence. Such probes are valuable tools for studying biological processes and diagnosing diseases at the molecular level.

Despite these promising developments, challenges remain in the large-scale production and clinical application of Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its therapeutic potential. Future research directions may include the development of novel formulations and delivery systems to overcome these limitations.

In conclusion, Methyl 3-bromo-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carboxylate (CAS: 1200130-50-2) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Ongoing research efforts are expected to yield new insights into its applications, paving the way for the development of innovative therapeutics and diagnostic tools.

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